5-Isopropyl--2-thiouracil
Overview
Description
5-Isopropyl-2-thiouracil (IPU) is a synthetic compound that is widely used in scientific research. It is a thiourea derivative that has been extensively studied for its biochemical and physiological effects. IPU is a potent inhibitor of thyroid hormone biosynthesis and has been used to study the regulation of thyroid hormone synthesis in vitro and in vivo.
Scientific Research Applications
- Researchers have investigated the relaxation processes of 2-thiouracil (2TU) after UV photoexcitation to the S2 state using ultrafast, single-color, pump-probe UV/UV spectroscopy . They focused on the appearance and subsequent decay signals of ionized fragments. Notably, all fragments appeared through 3+ photon-order processes when 266 nm light was used. The decay processes included sub-autocorrelation decay (sub-370 fs), secondary ultrafast decay (300–400 fs), and long decay (220–400 ps), consistent with the established S2 → S1 → Triplet → Ground decay pathway.
- 5-Fluorouracil (5-FU), a synthetic pyrimidine analog, is widely used as an antimetabolite drug for cancer treatment. It interferes with cellular biosynthetic activity by inhibiting thymidylate synthase or misincorporating its metabolites into nucleic acids .
- Novel thiouracil derivatives, including 6-methyl-2-thiouracil (6M2TU), 5-methyl-2-thiouracil (5M2TU), and 6-propyl-2-thiouracil (6P2TU), were synthesized as thermal stabilizers for rigid poly(vinyl chloride) (PVC) . These compounds contribute to enhancing PVC stability.
- Propylthiouracil, another thiouracil derivative, is used as an antithyroid agent to treat hyperthyroidism. It inhibits thyroxine synthesis and peripheral conversion of thyroxine to tri-iodothyronine .
Photochemistry and Ultrafast Dynamics
Antimetabolite Properties
Thermal Stabilizers for PVC
Antithyroid Agent
Mechanism of Action
Target of Action
The primary target of 5-Isopropyl-2-thiouracil, also known as Propylthiouracil, is thyroid peroxidase . This enzyme plays a crucial role in the synthesis of thyroid hormones, thyroxine (T4) and triiodothyronine (T3), which are essential for metabolic regulation .
Mode of Action
5-Isopropyl-2-thiouracil inhibits the action of thyroid peroxidase, thereby preventing the conversion of iodide to iodine . This inhibition disrupts the normal interactions between iodine and a protein called thyroglobulin, which are necessary for the formation of T4 and T3 . Additionally, 5-Isopropyl-2-thiouracil interferes with the conversion of T4 to T3, the more potent form of the thyroid hormone .
Biochemical Pathways
By inhibiting the synthesis of T4 and the conversion of T4 to T3, 5-Isopropyl-2-thiouracil affects the thyroid hormone pathway . This results in a decrease in thyroid hormone production, which can help manage conditions like hyperthyroidism where there is an overproduction of these hormones .
Pharmacokinetics
The pharmacokinetic properties of 5-Isopropyl-2-thiouracil include rapid absorption with peak serum concentrations occurring within one hour . It is actively concentrated in the thyroid gland .
Result of Action
The primary result of 5-Isopropyl-2-thiouracil’s action is a decrease in thyroid hormone production . This leads to a reduction in the symptoms of hyperthyroidism, such as rapid heart rate, weight loss, and anxiety .
properties
IUPAC Name |
5-propan-2-yl-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2OS/c1-4(2)5-3-8-7(11)9-6(5)10/h3-4H,1-2H3,(H2,8,9,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFYFWCFWCLTDIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CNC(=S)NC1=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10873580 |
Source
|
| Record name | 5-Isopropyl-2-thiouracil | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10873580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Isopropyl--2-thiouracil | |
CAS RN |
18718-34-8 |
Source
|
| Record name | 5-Isopropyl-2-thiouracil | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10873580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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